Precision Scaffolding: 5-Fluoro-3-iodo-1-methyl-1H-pyrazole in High-Affinity Ligand Design
Precision Scaffolding: 5-Fluoro-3-iodo-1-methyl-1H-pyrazole in High-Affinity Ligand Design
Executive Summary
In modern medicinal chemistry, the demand for scaffolds that offer both orthogonal reactivity and favorable physicochemical modulation is paramount. 5-Fluoro-3-iodo-1-methyl-1H-pyrazole (CAS: 1621585-53-2) has emerged as a high-value building block, particularly in the development of BACE1 and KRAS G12D inhibitors.
This guide analyzes the utility of this scaffold, focusing on its dual-functionality: the C3-iodine serves as a reactive handle for palladium-catalyzed cross-couplings, while the C5-fluorine acts as a metabolic blocker and electronic tuner. We provide a validated synthesis protocol that circumvents common metal-halogen exchange pitfalls and detail its application in divergent library synthesis.
Chemical Architecture & Rationale
The structural integrity of 5-fluoro-3-iodo-1-methyl-1H-pyrazole relies on the precise positioning of its substituents.
The 1-Methyl-3-Iodo Core
-
1-Methyl (N1): Locks the tautomeric state of the pyrazole, preventing the promiscuous binding often seen with N-unsubstituted azoles. It also defines the vector of the C3 and C5 substituents relative to the hydrogen bond acceptor (N2).
-
3-Iodo (C3): Iodine is superior to bromine or chlorine in this position due to its weaker C-X bond strength, facilitating rapid oxidative addition in Pd(0) cycles (Suzuki, Sonogashira) even under mild conditions. This allows for the attachment of complex "tail" regions of drug molecules late in the synthesis.
The "Fluorine Effect" at C5
The introduction of fluorine at the C5 position is not merely decorative; it serves three critical medicinal chemistry functions:
-
Metabolic Blockade: The C5 position of 1-methylpyrazoles is electron-rich and prone to oxidative metabolism (CYP450-mediated hydroxylation). Fluorine substitution effectively blocks this metabolic soft spot.
-
pKa Modulation: The electronegativity of fluorine pulls electron density from the ring, lowering the basicity of the N2 nitrogen. This can reduce off-target hERG binding, which often correlates with high basicity.
-
Conformational Bias: Through the gauche effect or electrostatic repulsion with carbonyls in the binding pocket, the C5-F can lock the drug molecule into a bioactive conformation.
Validated Synthesis Protocol
The synthesis of this scaffold requires a nuanced approach to avoid destroying the C3-iodine handle.
The Challenge: Metal-Halogen Exchange vs. Deprotonation
Standard lithiation strategies using n-butyllithium (n-BuLi) are disastrous here. n-BuLi will preferentially attack the C3-Iodine (Lithium-Halogen exchange), removing the essential iodine atom.
The Solution: Use Lithium Diisopropylamide (LDA) . As a bulky, non-nucleophilic base, LDA kinetically favors the deprotonation of the acidic C5-proton over the attack on the iodine atom.
Step-by-Step Protocol
Based on methodologies adapted from EP 2956458 B1.
Reagents:
-
Base: LDA (2.0 M in THF/heptane/ethylbenzene)[3]
-
Electrophile: N-Fluorobenzenesulfonimide (NFSI)
-
Solvent: Anhydrous Tetrahydrofuran (THF)
Procedure:
-
Setup: Flame-dry a 3-neck round bottom flask under Nitrogen atmosphere.
-
Solvation: Dissolve 3-Iodo-1-methyl-1H-pyrazole (1.0 eq) in anhydrous THF. Cool the solution to -78°C (Dry ice/acetone bath).
-
Deprotonation: Add LDA (1.1 eq) dropwise over 20 minutes. Maintain internal temperature below -70°C.
-
Critical Checkpoint: Stir for 30 minutes at -78°C. The solution will contain the 5-lithio-3-iodo-1-methyl-1H-pyrazole species.
-
-
Fluorination: Dissolve NFSI (1.2 eq) in a minimal amount of THF and add dropwise to the reaction mixture.
-
Quench: After 1 hour, quench with saturated aqueous NH₄Cl solution while still cold.
-
Workup: Extract with Ethyl Acetate (3x). Wash combined organics with water and brine. Dry over Na₂SO₄.[3]
-
Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).
Yield Expectation: 75-85% as a white/off-white solid.
Workflow Visualization
Caption: Kinetic control using LDA is required to preserve the iodine handle while fluorinating position 5.
Functionalization Strategies (The Toolkit)
Once synthesized, the scaffold acts as a divergence point. The C3-Iodine is highly reactive toward Pd(0), while the C5-Fluorine remains inert under standard coupling conditions.
A. Suzuki-Miyaura Coupling (C3-Arylation)
This is the most common transformation, used to attach aryl or heteroaryl cores (e.g., in BACE1 inhibitors).
-
Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.
-
Base: Cs₂CO₃ or K₃PO₄.
-
Solvent: Dioxane/Water (4:1).
-
Temp: 80-90°C.
-
Outcome: The C5-F remains intact; the iodine is replaced by the boronic acid partner.
B. Sonogashira Coupling (C3-Alkynylation)
Used to introduce rigid alkyne linkers.
-
Catalyst: PdCl₂(PPh₃)₂ / CuI.
-
Base: Triethylamine (TEA) or DIPEA.
-
Note: Requires deoxygenated solvents to prevent homocoupling of the alkyne.
C. Negishi Coupling (C3-Alkylation)
Useful for introducing alkyl chains if Suzuki fails due to beta-hydride elimination issues with alkyl-boronates.
-
Reagent: Alkyl-Zinc halides.
-
Catalyst: Pd₂(dba)₃ / XPhos.
Case Studies in Drug Discovery
Case Study 1: BACE1 Inhibitors (Alzheimer's Disease)
-
Context: Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a prime target for reducing amyloid-beta plaques.
-
Application: Researchers utilized the 5-fluoro-3-iodo-1-methyl-1H-pyrazole scaffold to synthesize Thiazin-2-amine derivatives .
-
Mechanism: The pyrazole ring acts as a linker. The C5-fluorine was critical for optimizing the pKa to improve blood-brain barrier (BBB) permeability while maintaining potency against the enzyme.
-
Source: EP 2956458 B1 (See References).[3]
Case Study 2: KRAS G12D Inhibitors (Oncology)
-
Context: KRAS G12D is a mutation prevalent in pancreatic and colorectal cancers.
-
Application: The scaffold was employed to build Oxazepin-5-one based inhibitors.
-
Role: The 3-position was coupled to a bulky bicyclic core, while the 5-fluoro group modulated the electronic environment of the pyrazole, enhancing the binding affinity in the switch-II pocket of the KRAS protein.
-
Source: WO 2025/194134 A1 (See References).
Physicochemical Comparison Table
| Property | 3-Iodo-1-methyl-1H-pyrazole (Parent) | 5-Fluoro-3-iodo-1-methyl-1H-pyrazole (Scaffold) | Impact on Drug Design |
| C5 Reactivity | High (Metabolic Liability) | Low (Blocked) | Increases metabolic half-life ( |
| Lipophilicity | Moderate | Increased | Improves membrane permeability. |
| N2 Basicity | Higher | Lower | Reduces hERG liability; alters H-bond strength. |
| C3 Reactivity | High (Iodine) | High (Iodine) | Retains excellent coupling efficiency. |
Divergent Synthesis Map
The following diagram illustrates how this single scaffold can generate diverse chemical libraries.
Caption: The C3-iodine handle allows rapid divergence into distinct chemical spaces while the C5-F remains constant.
References
-
European Patent Office. (2015). Heteroaryl-substituted hexahydropyrano[3,4-d][1,3]thiazin-2-amine compounds (EP 2956458 B1). [Link][3]
-
World Intellectual Property Organization. (2025).[4] Linearly substituted oxazepin-5-one KRAS-G12D inhibitors (WO 2025/194134 A1).
-
Mykhailiuk, P. K. (2021).[3][5] Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715.[5] [Link]
-
Bentham Science. (2018). Roles of Fluorine in Drug Design and Drug Action.[4][6] Current Drug Discovery Technologies. [Link]
Sources
- 1. parchem.com [parchem.com]
- 2. CAS/ID No. 1621585-53-2 | Alchimica [shop.alchimica.cz]
- 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 4. benthamscience.com [benthamscience.com]
- 5. Fluorinated Pyrazoles: From Synthesis to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
